5-mercapto-1-methyl-1,2-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 1-methyl-5-sulfanylidene-1,2,4-triazolidin-3-one
• InChI: InChI=1S/C3H5N3OS/c1-6-3(8)4-2(7)5-6/h1H3,(H2,4,5,7,8)
• InChI Key: OOTVRBPTSHCZJI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=S)NC(=O)N1
• Molecular Formula: C3H5N3OS
• DSSTOX Substance ID: DTXSID201269504
• Molecular Weight: 131.16 g/mol
• CAS RN: 22244-62-8

Description

“5-mercapto-1-methyl-1,2-dihydro-3H-1,2,4-triazol-3-one” is a chemical compound with the molecular formula C3H5N3OS and a molecular weight of 131.16. It is used in proteomics research applications.

Synthesis Analysis

The synthesis of related compounds has been described in the literature. For instance, 4-amino-5-(4-chlorophenyl)-2-[(5-mercapto-1,3,4-oxadiazol-2-yl)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one was synthesized starting from 4-Amino-5-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one by four steps.

Molecular Structure Analysis

The molecular structure of “5-mercapto-1-methyl-1,2-dihydro-3H-1,2,4-triazol-3-one” can be analyzed using various techniques such as NMR spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving “5-mercapto-1-methyl-1,2-dihydro-3H-1,2,4-triazol-3-one” can be complex and involve multiple steps. For example, the compound was used as a starting material to synthesize Schiff base derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-mercapto-1-methyl-1,2-dihydro-3H-1,2,4-triazol-3-one” include its molecular formula (C3H5N3OS), molecular weight (131.16), and its use in proteomics research applications.

Scientific Research Applications

• Antimicrobial Activities

  • Field : Medicinal Chemistry
  • Application : Compounds including a 5-mercapto-1,3,4-oxadiazole ring bearing to 1,2,4-triazole nucleus via a methylene linkage have been found to possess good antimicrobial activities.
  • Method : The synthesis of 4-amino-5-(4-chlorophenyl)-2-[(5-mercapto-1,3,4-oxadiazol-2-yl)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one was performed starting from 4-Amino-5-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one by four steps; then it was converted to the corresponding Schiff base by using 4-methoxybenzaldehyde.
  • Results : Good antimicrobial activities were found for these compounds against the test microorganisms.

• Pesticide Activities

  • Field : Agricultural Chemistry
  • Application : 1,2,4-triazole-3-thiones disubstituted in positions 4 and 5 have been found to be useful as bactericides, fungicides, and pesticides.
  • Method : The specific methods of application or experimental procedures were not detailed in the source.
  • Results : The specific results or outcomes obtained were not detailed in the source.